Cas no 2225155-61-1 (4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid)
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid
- (4-Chloro-2-(4-methoxyphenyl)pyrimidin-5-yl)boronic acid
- 2225155-61-1
-
- Inchi: 1S/C11H10BClN2O3/c1-18-8-4-2-7(3-5-8)11-14-6-9(12(16)17)10(13)15-11/h2-6,16-17H,1H3
- InChI Key: LHKHSBVADBGRJK-UHFFFAOYSA-N
- SMILES: B(C1=CN=C(C2=CC=C(OC)C=C2)N=C1Cl)(O)O
Computed Properties
- Exact Mass: 264.0473000g/mol
- Monoisotopic Mass: 264.0473000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.5Ų
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908043-5mg |
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid |
2225155-61-1 | 95% | 5mg |
¥961.20 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C908043-25mg |
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid |
2225155-61-1 | 95% | 25mg |
¥2,160.00 | 2022-09-02 |
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid (CAS No. 2225155-61-1): An Overview
4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid (CAS No. 2225155-61-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a boronic acid derivative of a pyrimidine scaffold, which is known for its diverse biological activities and potential therapeutic applications. The unique combination of the chloro, methoxyphenyl, and boronic acid functionalities makes it an attractive candidate for various chemical and biological studies.
The pyrimidine core is a fundamental building block in nucleic acids and numerous bioactive molecules. It has been extensively studied for its role in DNA and RNA synthesis, as well as its involvement in various cellular processes. The introduction of the chloro and methoxyphenyl substituents to the pyrimidine ring enhances the compound's lipophilicity and electronic properties, which can significantly influence its biological activity and pharmacokinetic profile.
The boronic acid functionality is particularly noteworthy due to its ability to participate in Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for the formation of carbon-carbon bonds. This feature makes 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid a valuable intermediate in the synthesis of complex molecules, including potential drug candidates. Recent advancements in catalytic methods have further expanded the utility of boronic acids in medicinal chemistry, enabling the efficient synthesis of compounds with tailored biological properties.
In terms of biological activity, 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action is believed to involve the disruption of key cellular processes, such as DNA replication and repair, which are critical for cancer cell survival.
Beyond its antiproliferative effects, 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases are characterized by excessive production of pro-inflammatory cytokines and oxidative stress, which can lead to tissue damage and chronic conditions. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential therapeutic candidate for inflammatory disorders.
The pharmacokinetic profile of 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid is another important aspect that has been explored in recent research. Its lipophilic nature enhances its ability to cross cell membranes, which is crucial for achieving therapeutic concentrations at target sites. Additionally, the compound's stability under physiological conditions ensures that it remains active over an extended period, thereby improving its therapeutic efficacy.
In conclusion, 4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid (CAS No. 2225155-61-1) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.
2225155-61-1 (4-Chloro-2-(4-methoxyphenyl)pyrimidine-5-boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)